Cas no 1114559-14-6 ((1R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine)

(1R)-1-(4-Chloro-3-fluorophenyl)ethan-1-amine is a chiral amine derivative featuring a stereocenter at the benzylic position, with a 4-chloro-3-fluorophenyl substituent. This compound is of interest in pharmaceutical and agrochemical synthesis due to its enantioselective properties, which can influence biological activity and metabolic pathways. The presence of both chloro and fluoro substituents enhances its utility as a building block for designing bioactive molecules, offering precise steric and electronic modulation. Its high optical purity makes it valuable for asymmetric synthesis, particularly in the development of chiral catalysts or intermediates for APIs. The compound’s stability under standard conditions further supports its use in multi-step synthetic routes.

(1R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine structure

1114559-14-6 structure

Product Name:(1R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine

CAS No:1114559-14-6

MF:C₈H₉ClFN

MW:173.615164518356

MDL:MFCD07772676

CID:836527

PubChem ID:44828512

Update Time:2025-06-28

(1R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- -R--1--4-Chloro-3-fluorophenyl-ethanamine
- (R)-1-(4-Chloro-3-fluorophenyl)ethanamine
- (1R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine
- AS-65072
- CS-0440976
- EN300-1982806
- I10855
- (1R)-1-(4-CHLORO-3-FLUOROPHENYL)ETHANAMINE
- (R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine
- 1114559-14-6
- SCHEMBL960516
- AKOS006285134
- MFCD07772676
- MDL： MFCD07772676
- Inchi： 1S/C8H9ClFN/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3/t5-/m1/s1
- InChI Key： SRVZZCBLNXFARS-RXMQYKEDSA-N
- SMILES： ClC1C=CC(=CC=1F)[C@@H](C)N

Computed Properties

Exact Mass: 173.04087
Monoisotopic Mass: 173.0407551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.215
PSA: 26.02

(1R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116275-1g	(R)-1-(4-Chloro-3-fluorophenyl)ethanamine	1114559-14-6	95%	1g	$502.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R913263-250mg	(R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine	1114559-14-6	95%	250mg	￥675.00	2022-08-31
abcr	AB460325-1 g	(R)-1-(4-Chloro-3-fluorophenyl)ethanamine, 95%; .	1114559-14-6	95%	1g	€616.30	2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R913263-1g	(R)-1-(4-chloro-3-fluorophenyl)ethan-1-amine	1114559-14-6	95%	1g	￥1,737.00	2022-08-31
eNovation Chemicals LLC	D512710-5g	(R)-1-(4-CHLORO-3-FLUOROPHENYL)ETHANAMINE-HCL	1114559-14-6	97%	5g	$1290	2024-05-24
eNovation Chemicals LLC	D512710-10g	(R)-1-(4-CHLORO-3-FLUOROPHENYL)ETHANAMINE-HCL	1114559-14-6	97%	10g	$1780	2024-05-24
eNovation Chemicals LLC	D512710-60g	(R)-1-(4-CHLORO-3-FLUOROPHENYL)ETHANAMINE-HCL	1114559-14-6	97%	60g	$2850	2024-05-24
eNovation Chemicals LLC	K02550-1g	(R)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride	1114559-14-6	>97%	1g	$495	2023-09-04
eNovation Chemicals LLC	K02550-5g	(R)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride	1114559-14-6	>97%	5g	$995	2023-09-04
eNovation Chemicals LLC	K02550-10g	(R)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride	1114559-14-6	>97%	10g	$1100	2023-09-04